N-benzyl-4-(2-((2-((5-chloro-2-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-benzyl-4-[2-[2-(5-chloro-2-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C26H23ClN4O2S/c1-18-7-10-21(27)15-23(18)30-24(32)17-34-26-28-13-14-31(26)22-11-8-20(9-12-22)25(33)29-16-19-5-3-2-4-6-19/h2-15H,16-17H2,1H3,(H,29,33)(H,30,32)
• InChI Key: NGRAVVJBWOJLBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C26H23ClN4O2S
• Molecular Weight: 491.0 g/mol

Description

N-benzyl-4-(2-((2-((5-chloro-2-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide is a useful research compound. Its molecular formula is C26H23ClN4O2S and its molecular weight is 491.01. The purity is usually 95%.
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Scientific Research Applications

Cardiac Electrophysiological Activity

N-benzyl-4-(2-((2-((5-chloro-2-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide is part of a class of compounds that exhibit potency in cardiac electrophysiological activity. This class includes N-substituted imidazolylbenzamides, which have been studied for their ability to mimic class III electrophysiological activity, as seen in compounds undergoing clinical trials for arrhythmias (Morgan et al., 1990).

Biological Evaluation in Drug Chemistry

A related compound, N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamide, has been synthesized and shown to have potential biological applications. It was screened against human recombinant alkaline phosphatase and tested for inhibitory potential, highlighting its relevance in medicinal chemistry (Saeed et al., 2015).

Antihypertensive Effects

Compounds in the N-(biphenylylmethyl)imidazole class, which include structural similarities to this compound, have been developed as potent antihypertensive agents. These compounds demonstrate the importance of the imidazole moiety in creating effective oral antihypertensives (Carini et al., 1991).

Anti-Inflammatory Activity

Research on N- (3-chloro-2-oxo-4-phenyl-1-azetidinyl)-4-[4,5-dihydro - 4 (1H - indolyl-3-yyl methylene)-2-methyl-5-oxo-1H-imidazol-1-yl-(substituted benzylidene)] benzamides, compounds related to this compound, have shown potential for anti-inflammatory applications (Kalsi et al., 1990).

Anticancer Activity

Several compounds structurally related to this compound have been synthesized and evaluated for anticancer activity. For example, N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides displayed moderate to excellent anticancer activity against several cancer cell lines (Ravinaik et al., 2021).